Cas no 98169-85-8 (Mono-6-deoxy-6-azido-β-cyclodextrin (85%))

• Product Name: Mono-6-deoxy-6-azido-β-cyclodextrin (85%)
• CAS No: 98169-85-8
• MF: C₄₂H₆₉N₃O₃₄
• MW: 1159.9970
• MDL: MFCD05864973
• CID: 801653
• PubChem ID: 354334267
• Update Time: 2025-05-21

Mono-6-deoxy-6-azido-β-cyclodextrin (85%) Chemical and Physical Properties

Names and Identifiers

• b-Cyclodextrin, 6A-azido-6A-deoxy-
• 6A-Azido-6A-deoxy-beta-cyclodextrin
• A-D-MANNOSE PENTAACETATE
• Mono-(6-Azido-6-deoxy)-Beta-cyclodextrin
• 6A-azido-6A-deoxy-β-Cyclodextrin
• 6-Deoxy-6-azido-beta-cyclodextrin
• 6-Monoazido-6-deoxy-beta-cyclodextrin
• 6-Monoazido-beta-cyclodextrin
• Mono(6-azido-6-desoxy)-beta-cyclodextrin
• Mono-6-deoxy-6-azido-beta-cyclodextrin
• Mono-6A-azido-beta-cyclodextrin
• 6-Azido-6-deoxy-b-cyclodextrin
• (1S,3R,5R,6S,8R,10R,11S,13R,15R,16S,18R,20R,21S,23R,25R,26S,28R,30R,31S,33R,35R,36R,37R,38R,39R,40R,
• Mono-6-deoxy-6-azido-β-cyclodextrin (85%)
• MFCD05864973
• A-cyclodextrin
• A-Cyclodextrin, 6A-azido-6A-deoxy-
• D88545
• 6A-Azido-6A-deoxy-
• 6-Deoxy-6-azido-I(2)-cyclodextrin
• DTXSID801305360
• Mono-6-azido-6-deoxy-beta-cyclodextrin
• 98169-85-8

• MDL： MFCD05864973
• Inchi： 1S/C42H69N3O34/c43-45-44-1-8-29-15(52)22(59)36(66-8)74-30-9(2-46)68-38(24(61)17(30)54)76-32-11(4-48)70-40(26(63)19(32)56)78-34-13(6-50)72-42(28(65)21(34)58)79-35-14(7-51)71-41(27(64)20(35)57)77-33-12(5-49)69-39(25(62)18(33)55)75-31-10(3-47)67-37(73-29)23(60)16(31)53/h8-42,46-65H,1-7H2/t8-,9-,10-,11-,12-,13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-/m1/s1
• InChI Key： CNXCXSMYMLPAMS-FOUAGVGXSA-N
• SMILES： O1[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]1([H])[C@@]([H])(C([H])([H])N=[N+]=[N-])O2)O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 1159.3762463g/mol
• Monoisotopic Mass: 1159.3762463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 20
• Hydrogen Bond Acceptor Count: 36
• Heavy Atom Count: 79
• Rotatable Bond Count: 8
• Complexity: 1980
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 35
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 548
• XLogP3: -13.4

Experimental Properties

• Density: Not available
• Melting Point: 206°C(dec.)(lit.)
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: Soluble in water, DMF, DMSO.Insoluble in acetone, methanol, chloroform.
• Vapor Pressure: Not available

Mono-6-deoxy-6-azido-β-cyclodextrin (85%) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides

Additional information on Mono-6-deoxy-6-azido-β-cyclodextrin (85%)

Comprehensive Overview of Mono-6-deoxy-6-azido-β-cyclodextrin (85%) (CAS No. 98169-85-8)

Mono-6-deoxy-6-azido-β-cyclodextrin (85%) is a chemically modified derivative of β-cyclodextrin, a cyclic oligosaccharide composed of seven glucose units. This compound, identified by its CAS number 98169-85-8, is widely recognized for its unique properties and applications in pharmaceutical, chemical, and material sciences. The introduction of an azido group at the 6-position of the glucose unit enhances its reactivity, making it a versatile intermediate for further functionalization. With a purity of 85%, this product is particularly valued for its balance between cost-effectiveness and performance in research and industrial applications.

The growing interest in cyclodextrin derivatives like Mono-6-deoxy-6-azido-β-cyclodextrin is driven by their ability to form inclusion complexes, improving the solubility and stability of hydrophobic compounds. Researchers and industries are increasingly exploring its potential in drug delivery systems, where it can enhance the bioavailability of poorly water-soluble drugs. Additionally, its azido functionality allows for click chemistry reactions, a popular topic in modern synthetic chemistry, enabling the creation of novel materials and bioconjugates with high precision.

In the context of sustainability and green chemistry, Mono-6-deoxy-6-azido-β-cyclodextrin (85%) aligns with the demand for eco-friendly solutions. Its biodegradable nature and ability to reduce the environmental impact of chemical processes make it a subject of interest in academic and industrial research. Recent studies have highlighted its role in catalytic systems and as a scaffold for designing environmentally benign reagents, addressing the global push toward sustainable practices.

From a technical standpoint, the synthesis and characterization of Mono-6-deoxy-6-azido-β-cyclodextrin involve advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the accurate identification and quantification of the compound, meeting the stringent requirements of pharmaceutical and material science applications. The 85% purity level is carefully controlled to provide consistent performance while accommodating practical considerations in large-scale production.

The versatility of Mono-6-deoxy-6-azido-β-cyclodextrin (85%) extends to nanotechnology and biomedical engineering. Its ability to form stable complexes with various molecules makes it a promising candidate for developing smart drug carriers, biosensors, and diagnostic tools. As the field of personalized medicine advances, this compound is being investigated for its potential in targeted therapy and controlled release systems, answering the growing need for precision healthcare solutions.

In summary, Mono-6-deoxy-6-azido-β-cyclodextrin (85%) (CAS No. 98169-85-8) stands out as a multifunctional compound with broad applications across diverse scientific disciplines. Its unique chemical properties, combined with the rising demand for sustainable and efficient solutions, position it as a key player in future innovations. Whether in drug development, material science, or green chemistry, this derivative continues to inspire new research and technological advancements.